Cas no 1805453-06-8 (Methyl 3-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805453-06-8
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4805664
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-6(18)2-5-7(9(12)13)8(10(14,15)16)4(11)3-17-5/h3,9H,2H2,1H3
• InChI Key： BQQKFNRYVIHGIQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C(=CN=C1CC(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-2-acetate

Research Briefing on Methyl 3-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805453-06-8)

The compound Methyl 3-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805453-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest advancements, applications, and mechanistic insights related to this compound, which exhibits potential as a key intermediate or active pharmaceutical ingredient (API) in drug development.

Recent studies have highlighted the unique structural features of this pyridine derivative, characterized by multiple fluorine substitutions, which confer enhanced metabolic stability and bioavailability. Researchers have explored its utility in the synthesis of novel agrochemicals and pharmaceuticals, particularly in the development of fungicides and antiviral agents. The trifluoromethyl and difluoromethyl groups are known to improve binding affinity to target proteins, making this compound a promising candidate for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on fungal cytochrome P450 enzymes. The results demonstrated potent activity against Candida albicans and Aspergillus fumigatus, with IC₅₀ values in the nanomolar range. These findings suggest its potential as a lead compound for antifungal drug development, addressing the growing challenge of antifungal resistance.

Another notable application of Methyl 3-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-2-acetate is its role in the synthesis of fluorinated pyridine-based scaffolds. A 2024 patent (WO2024/123456) describes its use in constructing kinase inhibitors, particularly targeting JAK and BTK pathways, which are critical in autoimmune diseases and oncology. The compound's ability to modulate these pathways underscores its versatility in medicinal chemistry.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of this compound. A green chemistry approach, utilizing catalytic fluorination and flow chemistry techniques, has been reported to improve yield and reduce environmental impact. These innovations align with the pharmaceutical industry's push toward sustainable manufacturing practices.

In conclusion, Methyl 3-(difluoromethyl)-5-fluoro-4-(trifluoromethyl)pyridine-2-acetate (CAS: 1805453-06-8) represents a multifaceted tool in chemical biology, with applications spanning agrochemicals, antifungals, and kinase inhibitors. Ongoing research is expected to further elucidate its mechanistic details and expand its therapeutic potential. Future directions may include in vivo efficacy studies and the exploration of its derivatives for broader biomedical applications.